Cas no 2229071-47-8 (tert-butyl 3-{pyrazolo1,5-apyrimidin-2-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 3-{pyrazolo1,5-apyrimidin-2-yl}piperazine-1-carboxylate
• CAS No: 2229071-47-8
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6212845
• PubChem ID: 165828498
• Update Time: 2025-06-10

tert-butyl 3-{pyrazolo1,5-apyrimidin-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{pyrazolo1,5-apyrimidin-2-yl}piperazine-1-carboxylate
• 2229071-47-8
• tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate
• EN300-1882291

• Inchi： 1S/C15H21N5O2/c1-15(2,3)22-14(21)19-8-6-16-12(10-19)11-9-13-17-5-4-7-20(13)18-11/h4-5,7,9,12,16H,6,8,10H2,1-3H3
• InChI Key： CXKGSHFJMYAYTG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C3N=CC=CN3N=2)C1)=O

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on tert-butyl 3-{pyrazolo1,5-apyrimidin-2-yl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate (CAS No. 2229071-47-8)

The compound tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate (CAS No. 2229071-47-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazolo[1,5-a]pyrimidine core coupled with a piperazine moiety, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and CNS-targeted therapies, aligning with current trends in precision medicine and neurodegenerative disease research.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate has surged due to their role in developing novel therapeutics. The compound's Boc-protected piperazine group offers excellent synthetic flexibility, enabling efficient derivatization for structure-activity relationship (SAR) studies. This characteristic has made it particularly valuable in fragment-based drug design (FBDD), a cutting-edge approach that addresses challenges in drug discovery such as molecular complexity and binding efficiency.

The pyrazolo[1,5-a]pyrimidine scaffold present in this compound has demonstrated remarkable pharmacological potential, with published studies highlighting its relevance in developing treatments for inflammatory conditions and metabolic disorders. This aligns perfectly with current healthcare priorities, where researchers are actively seeking solutions for diabetes and autoimmune diseases. The compound's structural features allow for optimal interactions with biological targets while maintaining favorable physicochemical properties - a critical consideration in modern drug development paradigms.

From a synthetic chemistry perspective, CAS No. 2229071-47-8 represents an important building block for medicinal chemists. Its stability under various reaction conditions and compatibility with common coupling reagents make it particularly useful for parallel synthesis and combinatorial chemistry applications. These attributes have become increasingly valuable as the pharmaceutical industry embraces high-throughput screening technologies and AI-assisted molecular design approaches.

Quality control and analytical characterization of tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate are critical aspects of its application in research. Advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to ensure compound purity and structural integrity. These analytical procedures have gained additional importance with the growing emphasis on reproducibility in scientific research and the implementation of stringent regulatory requirements for preclinical compounds.

The compound's potential extends beyond pharmaceutical applications into materials science, where its conjugated system and nitrogen-rich structure show promise for developing novel organic electronic materials. This dual applicability has sparked interest among researchers working at the interface of chemistry and materials engineering, particularly in the context of developing bio-compatible electronic devices and sensors.

Storage and handling of tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments with protection from light is recommended to maintain stability. These considerations are particularly relevant given the increasing focus on sustainable laboratory practices and chemical lifecycle management in research institutions.

Future research directions for this compound likely include exploration of its biological activity profile through targeted screening assays and computational docking studies. The integration of machine learning algorithms in molecular property prediction may further accelerate the identification of promising derivatives based on this scaffold. Such approaches align with the pharmaceutical industry's shift toward data-driven discovery methods and personalized medicine development strategies.

In conclusion, tert-butyl 3-{pyrazolo[1,5-a]pyrimidin-2-yl}piperazine-1-carboxylate (CAS No. 2229071-47-8) represents a valuable chemical tool for modern drug discovery and materials science. Its structural features and synthetic versatility position it as an important intermediate for researchers addressing some of today's most pressing challenges in healthcare and technology development. As scientific understanding of heterocyclic systems continues to advance, this compound will likely play an increasingly significant role in innovative research applications.